Cas no 134278-29-8 (Propanedioic acid, (2,2-dimethyl-5-oxocyclohexyl)-, diethyl ester)

• Product Name: Propanedioic acid, (2,2-dimethyl-5-oxocyclohexyl)-, diethyl ester
• CAS No: 134278-29-8
• MF: C₁₅H₂₄O₅
• MW: 284.348065376282
• CID: 3711192
• PubChem ID: 10891382
• Update Time: 2025-04-22

Propanedioic acid, (2,2-dimethyl-5-oxocyclohexyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (2,2-dimethyl-5-oxocyclohexyl)-, diethyl ester
• EN300-1159730
• 134278-29-8
• 1,3-diethyl 2-(2,2-dimethyl-5-oxocyclohexyl)propanedioate

• Inchi： 1S/C15H24O5/c1-5-19-13(17)12(14(18)20-6-2)11-9-10(16)7-8-15(11,3)4/h11-12H,5-9H2,1-4H3
• InChI Key： XOQNNWWRVBIGFS-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(C(C(=O)OCC)C(=O)OCC)C1

Computed Properties

• Exact Mass: 284.16237386Da
• Monoisotopic Mass: 284.16237386Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids